Cas no 66421-96-3 (N-[2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl]prop-2-en-1-amine;hydrochloride)

• Product Name: N-[2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl]prop-2-en-1-amine;hydrochloride
• CAS No: 66421-96-3
• MF: C₂₅H₃₂ClF₃N₄S
• MW: 513.061594009399
• CID: 963977
• PubChem ID: 54606644
• Update Time: 2025-04-19

N-[2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl]prop-2-en-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl]prop-2-en-1-amine,hydrochloride
• hydrochloride
• N-[2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl]prop-2-en-1-amine
• NSC169675
• NSC-169675
• N-[2-(4-{3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl}piperazin-1-yl)ethyl]prop-2-en-1-amine--hydrogen chloride (1/1)
• 66421-96-3
• DTXSID90714326
• N-[2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl]prop-2-en-1-amine;hydrochloride

• Inchi： 1S/C25H31F3N4S.ClH/c1-2-10-29-11-14-31-17-15-30(16-18-31)12-5-13-32-21-6-3-4-7-23(21)33-24-9-8-20(19-22(24)32)25(26,27)28;/h2-4,6-9,19,29H,1,5,10-18H2;1H
• InChI Key： SXJXPQOYFQZQCX-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN1CCN(CCNCC=C)CC1

Computed Properties

• Exact Mass: 476.22243
• Monoisotopic Mass: 512.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 611
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47A^2

Experimental Properties

• Density: 1.192
• Boiling Point: 582.4°C at 760 mmHg
• Flash Point: 306°C
• Refractive Index: 1.563
• PSA: 21.75
• LogP: 6.22510